Cas no 32818-79-4 (2-Hydroxyimino-3-pentanone)

• Product Name: 2-Hydroxyimino-3-pentanone
• CAS No: 32818-79-4
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 310277
• PubChem ID: 9576782
• Update Time: 2025-10-29

2-Hydroxyimino-3-pentanone Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanedione,2-oxime
• 2-Hydroxyimino-3-pentanone
• (2E)-2-hydroxyiminopentan-3-one
• 2,3-pentanedione monoxime
• 2,3-pentanedione-2-oxime
• 2-hydroximino-3-oxopentane
• 2-hydroxyiminopentan-3-one
• 2-Isonitroso-3-pentanone
• 2-Oxime 2,3-Pentanedione
• 2-Oximino-3-pentanone
• 2-Oximinopentan-3-one
• 2-oximinopentane-3-one
• 3-Pentanone,2-oximino
• EINECS 251-239-4
• pentane-2,3-dione-2-oxime
• 71087-73-5
• 2-(Hydroxyimino)pentan-3-one
• SCHEMBL1047100
• AKOS006273198
• J-018894
• WS-01609
• BRN 0506513
• 3-Pentanone, 2-oximino-
• (E)-2-(Hydroxyimino)pentan-3-one
• 32818-79-4
• Pentane-2,3-dione 2-oxime

• Inchi： 1S/C5H9NO2/c1-3-5(7)4(2)6-8/h8H,3H2,1-2H3/b6-4+
• InChI Key： ZVJBPHMCBRHVEV-GQCTYLIASA-N
• SMILES： O=C(/C(/C)=N/O)CC

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.045g/cm3
• Melting Point: 56-59°C
• Boiling Point: 202.322ºC at 760 mmHg
• Flash Point: 76.162ºC
• Refractive Index: 1.456
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 49.66000
• LogP: 0.81560
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

2-Hydroxyimino-3-pentanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes

Additional information on 2-Hydroxyimino-3-pentanone

Research Brief on 2-Hydroxyimino-3-pentanone (CAS: 32818-79-4) in Chemical Biology and Pharmaceutical Applications

2-Hydroxyimino-3-pentanone (CAS: 32818-79-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This oxime derivative has garnered attention due to its unique structural properties and potential applications in drug development, enzyme inhibition, and as a building block for more complex molecules. Recent studies have explored its synthesis, reactivity, and biological activities, positioning it as a promising candidate for further investigation.

The compound's molecular structure, featuring both a hydroxyimino and a ketone functional group, allows for diverse chemical modifications and interactions with biological targets. Researchers have particularly focused on its role as a precursor in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Its ability to form stable complexes with metal ions also opens avenues for catalytic applications and metallodrug development.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the inhibitory effects of 2-Hydroxyimino-3-pentanone on a range of enzymes, including those involved in inflammatory pathways. The results demonstrated moderate to strong inhibition of cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. Molecular docking simulations further revealed favorable binding interactions with the enzyme's active site, providing a structural basis for future drug design efforts.

Another significant development comes from the field of antimicrobial research. A 2023 study in Bioorganic Chemistry reported that derivatives of 2-Hydroxyimino-3-pentanone exhibited notable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making these compounds particularly interesting for addressing antibiotic resistance challenges.

The compound's safety profile and pharmacokinetic properties have also been subjects of recent investigation. Preliminary toxicological studies in animal models have shown favorable results, with good tolerability at therapeutic doses. However, researchers emphasize the need for more comprehensive ADME (absorption, distribution, metabolism, and excretion) studies to fully evaluate its pharmaceutical potential.

From a synthetic chemistry perspective, advances have been made in developing more efficient and environmentally friendly routes to produce 2-Hydroxyimino-3-pentanone. A 2024 paper in Green Chemistry described a biocatalytic approach using engineered enzymes that significantly improved yield and reduced waste production compared to traditional chemical synthesis methods.

Looking forward, the versatility of 2-Hydroxyimino-3-pentanone suggests multiple directions for future research. These include exploration of its applications in targeted drug delivery systems, development of novel metal-organic frameworks for biomedical applications, and investigation of its potential in neurodegenerative disease therapeutics. The compound's relatively simple structure combined with its multifunctional nature makes it an attractive scaffold for medicinal chemistry optimization.

In conclusion, 2-Hydroxyimino-3-pentanone (CAS: 32818-79-4) represents a compound of growing importance in chemical biology and pharmaceutical research. The recent studies highlighted in this brief demonstrate its potential across multiple therapeutic areas while also pointing to the need for further investigation to fully realize its applications. As research continues, this compound may serve as the foundation for new classes of bioactive molecules addressing current medical challenges.